Cas no 88517-56-0 (1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester)

1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester structure
88517-56-0 structure
Product Name:1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester
CAS No:88517-56-0
MF:C11H12O4
MW:208.210583686829
CID:630106
PubChem ID:10703553
Update Time:2025-04-19

1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester
    • methyl 2,2-dimethyl-1,3-benzodioxole-5-carboxylate
    • 88517-56-0
    • SCHEMBL24401018
    • DTXSID00443731
    • Inchi: 1S/C11H12O4/c1-11(2)14-8-5-4-7(10(12)13-3)6-9(8)15-11/h4-6H,1-3H3
    • InChI Key: JJPKNWFXQWEJTE-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=O)OC)C=CC=2OC1(C)C

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.8Ų
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